8-Chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione

Lipophilicity logP Physicochemical property
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C7H7ClN4O2
Molecular Weight 214.61 g/mol
Cat. No. B13239795
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name8-Chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione
Molecular FormulaC7H7ClN4O2
Molecular Weight214.61 g/mol
Structural Identifiers
SMILESCCN1C(=O)C2=C(NC1=O)N=C(N2)Cl
InChIInChI=1S/C7H7ClN4O2/c1-2-12-5(13)3-4(11-7(12)14)10-6(8)9-3/h2H2,1H3,(H,9,10)(H,11,14)
InChIKeyXHPIHUDLRNABQF-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes0.05 g / 0.25 g / 1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

8-Chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione Identity, Properties & Procurement


8-Chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione (CAS 1934401‑79‑2) is a chlorinated xanthine derivative belonging to the purine‑2,6‑dione family. Its molecular architecture features a chlorine atom at the C8 position of the purine ring and an ethyl substituent at N1, while the N3 and N7 positions remain unsubstituted . This substitution pattern distinguishes it from the more heavily methylated 8‑chlorotheophylline (1,3‑dimethyl‑8‑chloroxanthine) and from the fully unsubstituted 8‑chloroxanthine. The compound is commercially available as a research‑grade synthetic intermediate from several specialty chemical suppliers and is primarily utilized as a versatile building block for nucleophilic aromatic substitution (SNAr) reactions at C8 and for selective N‑alkylation at the N3 and N7 positions [1].

Research-grade synthetic intermediate for purine-based building block workflows
C8-chlorine handle for SNAr diversification with amines, thiols, or alkoxides
Free N3-H enables sequential, site-specific N-alkylation without deprotection

8-Chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione vs. Other 8-Chloroxanthines


Although all 8‑chloroxanthines share a reactive C8‑chlorine handle, they differ fundamentally in their hydrogen‑bond donor/acceptor profiles, lipophilicity, and steric environment around the N1, N3, and N7 positions. These variations directly influence solubility, membrane permeability, regioselectivity of subsequent derivatization, and binding to biological targets [1]. Generic substitution with 8‑chlorotheophylline, for instance, introduces an additional methyl group at N3, removing a hydrogen‑bond donor and altering the molecule’s logP and crystal packing—changes that can derail a multi‑step synthetic route or confound a structure‑activity relationship (SAR) study. The quantitative comparisons below make clear why even closely related analogs cannot be assumed to be functionally equivalent.

Title compound
8-Chlorotheophylline
N3-methylation removes a hydrogen-bond donor and alters regioselective derivatization capacity; SAR assumptions may not transfer.
Title compound
8-Chloroxanthine
Triple HBD profile and lack of N1-ethyl modify solubility, crystal packing, and lipophilicity, limiting direct substitution in multi-step routes.
Title compound
1-Propyl analog
Longer N1-alkyl chain increases steric bulk and logP, which may shift binding-pocket compatibility in fragment-based campaigns.

8-Chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione: Quantitative Differentiation from Analogs


Lipophilicity vs. 8-Chlorotheophylline and 1-Propyl Analog

The predicted logP of 8‑chloro‑1‑ethyl‑2,3,6,9‑tetrahydro‑1H‑purine‑2,6‑dione (ACD/LogP = ‑0.44) is practically identical to that of 8‑chlorotheophylline (ZINC‑predicted logP = ‑0.386 ± 0.1) [1]. In contrast, the 1‑propyl homolog (8‑chloro‑1‑propyl‑2,3,6,9‑tetrahydro‑1H‑purine‑2,6‑dione, CAS 1955561‑78‑0) exhibits a substantially higher XLogP3 of 1.3, reflecting the additional methylene unit . This near‑identical lipophilicity to 8‑chlorotheophylline, combined with the absence of an N3‑methyl group, means the title compound retains a similar partition coefficient while offering an additional hydrogen‑bond donor site—a combination not achievable with the fully methylated analog.

Lipophilicity
Cross-study comparable
logP -0.44 vs. -0.386 (Δ ≈ -0.05)
Nearly identical passive permeability context to the reference 8-chlorotheophylline; may support comparable solubility screening.
Predicted values; experimental logP should be verified in target assay buffers.
Lipophilicity logP Physicochemical property

Hydrogen-Bond Donor Count and Solubility Impact

8‑Chloro‑1‑ethyl‑2,3,6,9‑tetrahydro‑1H‑purine‑2,6‑dione possesses two hydrogen‑bond donor (HBD) sites (N3‑H and N7‑H) . By comparison, 8‑chlorotheophylline (1,3‑dimethyl‑8‑chloroxanthine) exhibits only one HBD (N7‑H), while 8‑chloroxanthine without any alkyl substitution has three HBDs (N1‑H, N3‑H, N7‑H). The intermediate HBD count of the title compound translates to an intermediate aqueous solubility profile and a distinct hydrogen‑bonding network in the solid state, which can affect crystallinity, melting point, and co‑crystal formation [1].

H-Bond Donors
Class-level inference
2 HBD (N3-H, N7-H)
Intermediate donor count may enhance aqueous solubility relative to 8-chlorotheophylline; supports co-crystal and SAR exploration.
Structural analysis; actual solubility and crystallinity require experimental confirmation.
Hydrogen-bond donor Solubility SAR

Unsubstituted N3 Position for Regioselective Derivatization

Unlike 8‑chlorotheophylline, which is methylated at both N1 and N3, the title compound carries a free N3‑H group. This permits sequential, site‑specific alkylation or acylation at N3 without requiring deprotection steps. In the context of solid‑phase or parallel synthesis, this regiochemical feature enables the generation of structurally diverse libraries from a single precursor [1]. The C8‑chlorine remains available for orthogonal nucleophilic displacement, allowing two-dimensional diversification of the xanthine scaffold.

Regioselective sites
Class-level inference
2 free NH (N3, N7) vs. 1 in 8-chlorotheophylline
Dual orthogonal derivatization points expand chemical space accessible from a single building block in library synthesis.
Reactivity inferred from purine-2,6-dione precedent; chemoselectivity should be validated under chosen conditions.
Synthetic intermediate N-alkylation Regioselectivity

Ethyl vs. Propyl Chain: Molecular Size and Steric Impact

The N1‑ethyl substituent of the target compound yields a molecular weight of 214.61 Da and a molar volume of ~137 cm³ . The direct 1‑propyl analog (CAS 1955561‑78‑0) has a molecular weight of 228.64 Da and a correspondingly larger molecular volume. While seemingly modest, this ~14 Da difference represents a >6% increase in molecular weight and a measurable increase in steric bulk around N1, which can alter the compound’s ability to fit into tight enzyme active sites or to crystallize in a desired space group .

Molecular size
Data to verify
MW 214.6 Da vs. 228.6 Da (propyl analog)
Smaller steric footprint may improve fit in constrained binding pockets; supports fragment library selection.
Supplier-sourced values; independent analytical confirmation advised before critical SAR decisions.
Molecular volume Steric parameter Chain length

C8-Chloro Leaving Group Reactivity for Nucleophilic Displacement

The C8‑chlorine atom in 8‑chloroxanthines is a well‑established leaving group for SNAr reactions, enabling introduction of amines, thiols, and alkoxides at the purine 8‑position. This reactivity has been exploited to prepare 8‑aminoxanthine libraries and to generate potent adenosine‑receptor antagonists [1][2]. Because the title compound retains this hallmark reactivity while offering a distinct N‑alkylation pattern, it serves as a privileged intermediate for the synthesis of 1‑ethyl‑8‑substituted xanthines that cannot be accessed from the 1,3‑dimethyl (theophylline) scaffold.

C8-Cl reactivity
Class-level inference
Reactive C8-Cl for SNAr with amines
Equivalent displacement reactivity to 8-chlorotheophylline; combined with free N3-H yields higher diversification potential per gram.
Reactivity based on literature precedent for 8-chloroxanthines; rate may vary with N-substitution pattern.
Nucleophilic aromatic substitution Leaving group Synthetic chemistry

8-Chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione: High-Value Application Scenarios


1-Ethyl-8-amino-xanthine Libraries via Parallel SNAr

The combination of a reactive C8‑chlorine and a free N3‑H allows two‑dimensional library generation: first, N3‑alkylation/acylation, followed by C8‑nucleophilic displacement with a panel of amines. This strategy is impossible with 8‑chlorotheophylline, where N3 is already methylated, and yields a more focused chemical space than the fully unsubstituted 8‑chloroxanthine, which may suffer from over‑alkylation [1].

Adenosine-Receptor Antagonist Screening with Free N3 Pharmacophore

Because SAR studies of 8‑substituted xanthines have shown that an unsubstituted N3 can modulate affinity and selectivity for adenosine‑receptor subtypes [1], the title compound provides a unique template for exploring this pharmacophoric feature. Its logP nearly identical to the reference antagonist 8‑chlorotheophylline ensures comparable passive permeability, isolating the effect of the N3‑H on target binding.

Crystallization Optimization Using Dual H-Bond Donors

With two hydrogen‑bond donors, the compound is more amenable to co‑crystal screening than 8‑chlorotheophylline (1 HBD) [1]. This property can be exploited to engineer solid forms with improved solubility or stability—a critical advantage when the compound is a late‑stage intermediate requiring isolation and storage before final deprotection or coupling.

Ethyl Anchor for Fragment-Based Drug Discovery

The N1‑ethyl group provides a modest increase in lipophilicity and steric bulk relative to the unsubstituted or methyl‑substituted xanthines, making the compound a useful fragment for targeting shallow hydrophobic pockets. Its molecular weight (214.6 Da) falls within the ‘rule‑of‑three’ guidelines for fragment libraries, while the propyl analog (228.6 Da) begins to exceed the preferred fragment size [1].

Application
Selection Property
Validation Focus
1-Ethyl-8-amino-xanthine libraries
Free N3-H for orthogonal derivatization
Chemoselective N-alkylation and C8 displacement order
Adenosine-receptor SAR with free N3 pharmacophore
logP comparable to reference 8-chlorotheophylline; N3-H available
Receptor-subtype binding shift upon N3-functionalization
Co-crystal screening & solid-form engineering
Dual hydrogen-bond donor count (2 HBD)
Co-crystal stoichiometry and stability under storage
Fragment-based drug discovery (ethyl anchor)
MW within rule-of-three; modest N1-ethyl lipophilicity
Binding-pocket compatibility vs. smaller or larger N1-alkyl fragments
Quote Request

Request a Quote for 8-Chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.